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Compound of Interest

Compound Name: Propyl methanesulfonate

Cat. No.: B154702

For Researchers, Scientists, and Drug Development Professionals

Propyl methanesulfonate (CAS No. 1912-31-8), also known as propyl mesylate, is an organic
compound classified as a sulfonate ester.[1] It serves as a significant reagent in organic
synthesis, primarily utilized as an alkylating agent to introduce a propyl group into various
molecules.[2] This high reactivity makes it a valuable intermediate in the synthesis of fine
chemicals and active pharmaceutical ingredients (APIs).[2] However, its alkylating nature also
necessitates careful handling due to potential health risks, including skin and eye irritation.[1]

Core Chemical and Physical Properties

Propyl methanesulfonate is typically a colorless to pale yellow liquid.[1][3] It is soluble in
water and a range of organic solvents.[1] A summary of its key quantitative properties is
provided in the table below.
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Property Value Source
Molecular Formula C4H1003S [11[4]15]16]
Molecular Weight 138.19 g/mol [4115][6]
Boiling Point 110 °C at 20 mmHg [2][3][6]
Density ~1.132 - 1.15 g/cm3 [21[3][6]
Refractive Index 1.4200 to 1.4250 [2][3]6]
Flash Point 92.4 °C [2]

LogP 1.45340 [2]

Chemical Structure

The structure of propyl methanesulfonate consists of a propyl group linked to a
methanesulfonate group. The methanesulfonate moiety is a good leaving group, which
contributes to the compound's reactivity in nucleophilic substitution reactions.[1]

Caption: 2D structure of propyl methanesulfonate.

Experimental Protocols
Synthesis of Propyl Methanesulfonate

A general method for the preparation of alkyl methanesulfonates involves the reaction of an
alcohol with methanesulfonyl chloride in an aromatic organic solvent, in the presence of a
tertiary amine such as triethylamine.[7] The tertiary amine acts as a base to neutralize the
hydrochloric acid byproduct. The crude product is then typically washed with an aqueous alkali
metal carbonate solution to remove impurities.[7]

Methodology:

o Reaction Setup: In a reaction vessel, dissolve propan-1-ol and a stoichiometric equivalent of
triethylamine in an aromatic solvent like toluene.
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» Addition of Reagent: Cool the mixture in an ice bath. Slowly add a stoichiometric equivalent
of methanesulfonyl chloride to the solution while stirring. Maintain the temperature to control
the exothermic reaction.

o Reaction: Allow the mixture to stir at a controlled temperature until the reaction is complete,
which can be monitored by techniques like TLC or GC.

o Workup: Transfer the reaction mixture to a separatory funnel. Wash the organic layer with a
dilute aqueous solution of sodium carbonate, followed by water and then brine.

« |solation: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate), filter,
and concentrate the solvent under reduced pressure to yield crude propyl
methanesulfonate.

 Purification: The crude product can be further purified by vacuum distillation.
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Caption: General workflow for the synthesis of propyl methanesulfonate.

Analytical Protocol for Purity Determination

Gas chromatography-mass spectrometry (GC-MS) is a highly sensitive method suitable for the
determination and quantification of propyl methanesulfonate, particularly for detecting it as a
potential genotoxic impurity in active pharmaceutical ingredients.[8]

Methodology:

o Standard Preparation: Prepare a stock solution of propyl methanesulfonate in a suitable
solvent, such as methanol. Create a series of calibration standards by diluting the stock
solution to known concentrations.

o Sample Preparation: Accurately weigh the sample to be analyzed and dissolve it in the
chosen solvent to a known volume.
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e GC-MS Analysis:

o

Chromatographic Column: A column such as a DB-624 (30m x 0.32mm, 1.8 um) is often
suitable for separating alkyl methanesulfonates.[8]

o Injection: Inject a small volume (e.g., 1 pL) of the prepared standard and sample solutions
into the GC.

o Temperature Program: Use a temperature gradient to ensure separation from the solvent
and other components. An example program could start at a low temperature, ramp up to
a higher temperature, and then hold.

o Mass Spectrometry: Operate the mass spectrometer in electron ionization (EI) mode. For
high sensitivity and specificity, use Selective lon Monitoring (SIM) or Multiple Reaction
Monitoring (MRM) to detect characteristic ions of propyl methanesulfonate.

o Quantification: Construct a calibration curve from the peak areas of the standard solutions.
Use the equation of the line from the calibration curve to determine the concentration of
propyl methanesulfonate in the sample.
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Caption: Workflow for the GC-MS analysis of propyl methanesulfonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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